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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The molecule "3-Oxo-19-methyleicosanoyl-CoA" is a hypothetical construct for

the purpose of this guide. No direct experimental data for this specific molecule has been found

in the existing scientific literature. The following information is an extrapolation based on the

well-established principles of fatty acid metabolism, particularly concerning long-chain and

methyl-branched fatty acids.

Introduction
3-Oxo-19-methyleicosanoyl-CoA represents a fascinating, albeit putative, intermediate in the

catabolism of 19-methyleicosanoic acid, a C21 methyl-branched fatty acid. Its structure

suggests it is a product of the third step of the β-oxidation cycle. Understanding the discovery

and characterization of such a molecule is pivotal for elucidating the metabolic pathways of

exotic fatty acids, which may have implications in various physiological and pathological states.

This guide provides a comprehensive overview of the theoretical discovery and

characterization of 3-Oxo-19-methyleicosanoyl-CoA, including detailed experimental

protocols and data presentation based on analogous compounds.

Branched-chain fatty acids (BCFAs) are commonly found in bacteria and certain dietary

sources.[1] Their metabolism in mammals often occurs within peroxisomes, especially for very-

long-chain fatty acids.[2][3][4] The "iso-" configuration of a methyl group on the penultimate

carbon, as in 19-methyleicosanoic acid, does not sterically hinder the enzymes of β-oxidation in

the same way a branch at the α- or β-carbon would.
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Hypothetical Discovery and Metabolic Context
The discovery of 3-Oxo-19-methyleicosanoyl-CoA would likely arise from studies

investigating the metabolism of 19-methyleicosanoic acid. This fatty acid would first be

activated to its CoA ester, 19-methyleicosanoyl-CoA. Subsequent entry into the β-oxidation

pathway would generate the 3-oxo intermediate. Given its C21 chain length, the initial stages of

its oxidation are expected to occur in peroxisomes.[3][4]

The metabolic pathway leading to and from 3-Oxo-19-methyleicosanoyl-CoA is projected to

follow the canonical steps of β-oxidation.

Signaling Pathway of 19-Methyleicosanoic Acid β-
Oxidation
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substance

enzyme

19-Methyleicosanoic Acid

19-Methyleicosanoyl-CoA

trans-Δ²-19-Methyleicosenoyl-CoA

L-3-Hydroxy-19-methyleicosanoyl-CoA

3-Oxo-19-methyleicosanoyl-CoA 18-Methylnonadecanoyl-CoA

CoA-SH

Acetyl-CoA

Acyl-CoA Synthetase

Acyl-CoA Oxidase 1
(Peroxisomal)

Enoyl-CoA Hydratase

3-Hydroxyacyl-CoA
Dehydrogenase

3-Ketoacyl-CoA
Thiolase
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18-Methylnonadecanal

Reformatsky Reaction with ethyl bromoacetate

Jones Oxidation

Ethyl 3-hydroxy-19-methyleicosanoate

Saponification (e.g., with KOH)

Ethyl 3-oxo-19-methyleicosanoate

Activation to CoA ester (e.g., with acyl-CoA synthetase)

3-Oxo-19-methyleicosanoic acid

3-Oxo-19-methyleicosanoyl-CoA

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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